molecular formula C10H10N2O3 B161223 (3-Methyl-2-oxo-2,3-dihydro-benzoimidazol-1-yl)-acetic acid CAS No. 1848-90-4

(3-Methyl-2-oxo-2,3-dihydro-benzoimidazol-1-yl)-acetic acid

Cat. No. B161223
CAS RN: 1848-90-4
M. Wt: 206.2 g/mol
InChI Key: LAPYIDMXQINFIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(3-Methyl-2-oxo-2,3-dihydro-benzoimidazol-1-yl)-acetic acid” is a chemical compound with the molecular formula C11H12N2O3 and a molecular weight of 220.23 . It is used for research purposes .

Physical and Chemical Properties The molecular weight of this compound is 220.23 and the molecular formula is C11H12N2O3 .

Scientific Research Applications

Synthesis and Biological Activities

  • Benzimidazole Acetic Acid Derivatives in Antitubercular and Antimicrobial Activities : A study synthesized benzimidazole acetic acid derivatives, investigating their antitubercular and antimicrobial activities. These derivatives showed promising antitubercular activity and good antimicrobial activities, suggesting potential applications in treating bacterial infections and tuberculosis (Maste, Jeyarani, Kalekar, & Bhat, 2011).

  • Antimicrobial Activity of Benzothiazine Derivatives : In another research, benzothiazine derivatives, including a similar compound to (3-Methyl-2-oxo-2,3-dihydro-benzoimidazol-1-yl)-acetic acid, were synthesized and screened for antibacterial and antifungal activities. Some derivatives showed significant antibacterial and antifungal activity (Kalekar, Bhat, & Koli, 2011).

  • Synthesis and Structural Studies for Drug Development : A study focused on synthesizing and structurally analyzing related compounds for potential drug development. The molecular conformations of these compounds were discussed based on their spectral data, providing valuable insights for future pharmaceutical applications (Chui, Dolzhenko, Kolotova, Kozminykh, Heng, & Khrustalev, 2004).

Synthesis and Characterization for Therapeutic Applications

  • Benzoxazine Analogues in Antibacterial Activity : Research involving the synthesis of benzoxazine analogues, including compounds related to (3-Methyl-2-oxo-2,3-dihydro-benzoimidazol-1-yl)-acetic acid, demonstrated their antibacterial activity against various bacterial strains. This indicates potential therapeutic applications in treating bacterial infections (Kadian, Maste, & Bhat, 2012).

  • Anticancer Evaluation of Benzimidazole Derivatives : A study synthesized benzimidazole derivatives and evaluated their in vitro anticancer activities, indicating a potential avenue for cancer treatment research (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).

  • Antimicrobial Activity of Novel Benzimidazole Derivatives : Novel benzimidazole derivatives were synthesized and tested for antimicrobial activity. The study revealed that compounds with electron-withdrawing groups displayed better activity than those with electron-donating groups, suggesting potential in antimicrobial drug development (Krishnanjaneyulu, Saravanan, Vamsi, Supriya, Bhavana, & Kumar, 2014).

Safety and Hazards

This compound is intended for research use only and is not intended for diagnostic or therapeutic use .

Mechanism of Action

Target of Action

It is known that benzimidazole derivatives, which this compound is a part of, have been reported to exhibit diverse pharmacological activities . These activities include antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory effects . Therefore, the targets could be a wide range of enzymes and receptors involved in these biological processes.

Mode of Action

Benzimidazole derivatives are known to interact with their targets in various ways, leading to changes in biological processes . For instance, some benzimidazole derivatives have been reported to inhibit key enzymes, thereby exerting their therapeutic effects .

Biochemical Pathways

It is known that benzimidazole derivatives can affect a wide range of biochemical pathways due to their diverse pharmacological activities . For instance, they may interfere with the synthesis of key enzymes or disrupt cellular processes, leading to downstream effects such as cell death in the case of anticancer activity .

Pharmacokinetics

It is known that benzimidazole derivatives generally exhibit good bioavailability

Result of Action

Given the diverse pharmacological activities of benzimidazole derivatives, the effects could range from inhibition of microbial growth in the case of antimicrobial activity, to induction of cell death in the case of anticancer activity .

Action Environment

Factors such as ph, temperature, and the presence of other substances could potentially influence the action of this compound

properties

IUPAC Name

2-(3-methyl-2-oxobenzimidazol-1-yl)acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10N2O3/c1-11-7-4-2-3-5-8(7)12(10(11)15)6-9(13)14/h2-5H,6H2,1H3,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LAPYIDMXQINFIS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=CC=CC=C2N(C1=O)CC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60354435
Record name (3-Methyl-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60354435
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

206.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3-methyl-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid

CAS RN

1848-90-4
Record name (3-Methyl-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60354435
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.